2-(4-Fluorophenyl)-1-(2-hydroxyethyl)-5,6,7,8-tetrahydroquinazoline-4-thione

• IUPAC Name: 2-(4-fluorophenyl)-1-(2-hydroxyethyl)-5,6,7,8-tetrahydroquinazoline-4-thione
• InChI: InChI=1S/C16H17FN2OS/c17-12-7-5-11(6-8-12)15-18-16(21)13-3-1-2-4-14(13)19(15)9-10-20/h5-8,20H,1-4,9-10H2
• InChI Key: AVYSRRSZLSXTGL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=S)N=C(N2CCO)C3=CC=C(C=C3)F
• Molecular Formula: C16H17FN2OS
• Molecular Weight: 304.4 g/mol

Description

2-(4-Fluorophenyl)-1-(2-hydroxyethyl)-5,6,7,8-tetrahydroquinazoline-4-thione is a chemical compound that has been synthesized for its potential applications in scientific research. This compound has been found to have a unique mechanism of action, which makes it a promising candidate for future research in various fields.

Scientific Research Applications

Intermolecular Interactions and Structural Analysis

Research has focused on the synthesis and characterization of biologically active derivatives, highlighting the importance of intermolecular interactions such as C–H⋯O, C–H⋯SC, C–H⋯π, and lp⋯π interactions. These studies provide insights into the molecular structures and potential applications of these compounds in biological systems (Shukla et al., 2014).

Antimicrobial Properties

Novel fluorine-containing derivatives have been synthesized, demonstrating significant in vitro antimicrobial potency against a range of bacteria and fungi. This suggests their potential as antimicrobial agents, underscoring the role of fluorine in enhancing biological activity (Desai et al., 2013).

Antibacterial Applications

Fluoroquinolones, a class of compounds with a fluorophenyl group, have shown extremely potent antibacterial activities, outperforming established antibiotics against resistant strains. This highlights their potential as powerful antibacterial agents (Kuramoto et al., 2003).

Synthesis and Antifungal Activity

The synthesis of fluoroquinolone-based 4-thiazolidinones and their evaluation for antifungal and antibacterial activities have been explored, further illustrating the therapeutic applications of fluorophenyl derivatives (Patel & Patel, 2010).

Photophysical and Photostability Studies

Research into the synthesis and absorption properties of new compounds with fluorophenyl groups has demonstrated their photostability and potential applications in materials science, particularly in the development of fluorescent materials and organic light-emitting diodes (Bojinov & Panova, 2007).